Cas no 2770557-45-2 (3-Amino-2-chloro-5-fluoro-6-hydroxybenzaldehyde)

• Product Name: 3-Amino-2-chloro-5-fluoro-6-hydroxybenzaldehyde
• CAS No: 2770557-45-2
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• CID: 6571743
• PubChem ID: 165483118
• Update Time: 2025-10-30

3-Amino-2-chloro-5-fluoro-6-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-37407421
• 2770557-45-2
• 3-amino-2-chloro-5-fluoro-6-hydroxybenzaldehyde
• 3-Amino-2-chloro-5-fluoro-6-hydroxybenzaldehyde

• Inchi： 1S/C7H5ClFNO2/c8-6-3(2-11)7(12)4(9)1-5(6)10/h1-2,12H,10H2
• InChI Key： RCZWDMDFBMPSGI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1C=O)O)F)N

Computed Properties

• Exact Mass: 188.9992843g/mol
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-2-chloro-5-fluoro-6-hydroxybenzaldehyde

Comprehensive Overview of 3-Amino-2-chloro-5-fluoro-6-hydroxybenzaldehyde (CAS No. 2770557-45-2)

3-Amino-2-chloro-5-fluoro-6-hydroxybenzaldehyde (CAS No. 2770557-45-2) is a highly specialized aromatic aldehyde compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring amino, chloro, fluoro, and hydroxy functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's multifunctional benzaldehyde backbone is a key reason for its growing popularity in medicinal chemistry. Recent studies highlight its utility in designing small-molecule inhibitors for diseases like cancer and infectious ailments. For instance, the fluoro and chloro substituents enhance its binding affinity to biological targets, while the hydroxy group improves solubility—a critical factor in drug development. These attributes align with current trends in precision medicine and structure-activity relationship (SAR) studies, which dominate academic and industrial research.

In the context of green chemistry, 3-Amino-2-chloro-5-fluoro-6-hydroxybenzaldehyde has also garnered attention for its potential in sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce this compound, reducing reliance on hazardous reagents. This aligns with global demands for environmentally friendly chemical processes, a topic frequently searched in scientific databases and AI-driven platforms like Google Scholar and PubMed.

Another area of interest is the compound's role in agrochemical innovation. Its structural motifs are being investigated for developing next-generation herbicides and pesticides with lower environmental impact. Given the rising concern over food security and sustainable agriculture, this application resonates with policymakers and agribusinesses alike. Searches for halogenated benzaldehyde derivatives and their agricultural uses have surged in recent years, reflecting this trend.

From a technical perspective, the synthesis of CAS No. 2770557-45-2 requires meticulous control of reaction conditions to preserve its functional group integrity. Advanced techniques like HPLC purification and NMR characterization are essential for ensuring high purity, a recurring theme in quality control discussions among chemists. Online forums and Q&A platforms often feature queries about optimizing yields for similar compounds, underscoring its practical relevance.

In summary, 3-Amino-2-chloro-5-fluoro-6-hydroxybenzaldehyde represents a convergence of cutting-edge research and industrial applications. Its adaptability to drug design, green synthesis, and agrochemical development positions it as a compound of enduring significance. As scientific inquiries evolve, this molecule will likely remain a focal point for innovations addressing some of today's most pressing challenges.